5-methoxy-3-(2-methoxy-2-oxoethyl)-1H-indole-2-carboxylic acid

• IUPAC Name: 5-methoxy-3-(2-methoxy-2-oxoethyl)-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C13H13NO5/c1-18-7-3-4-10-8(5-7)9(6-11(15)19-2)12(14-10)13(16)17/h3-5,14H,6H2,1-2H3,(H,16,17)
• InChI Key: KXFNJICSYDKVAT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC(=C2CC(=O)OC)C(=O)O
• Molecular Formula: C13H13NO5
• Molecular Weight: 263.25 g/mol

Description

5-methoxy-3-(2-methoxy-2-oxoethyl)-1H-indole-2-carboxylic acid (also known as MOI or Moclobemide acid) is a chemical compound that belongs to the class of indolecarboxylic acids. It is a metabolite of the antidepressant drug Moclobemide and has been studied for its potential therapeutic applications.

Scientific Research Applications

Molecular Structure and Spectroscopy

The study of structural aspects and spectroscopic properties of indole derivatives, closely related to 5-methoxy-3-(2-methoxy-2-oxoethyl)-1H-indole-2-carboxylic acid, provides insights into their molecular conformation, crystalline structure, and vibrational spectra. For instance, T. Sakaki et al. (1975) elucidated the crystal structure of 5-methoxyindole-3-acetic acid (5-MIAA), a compound with similarities to the one , revealing details about its hydrogen bonding and molecular conformation (Sakaki et al., 1975). Furthermore, M. Almutairi et al. (2017) conducted spectroscopic (FT-IR, FT-Raman, UV, 1H, and 13C NMR) profiling and computational studies on methyl 5-methoxy-1H-indole-2-carboxylate, demonstrating its potential as a precursor to biologically active molecules, which suggests the importance of such studies in understanding the electronic nature and reactivity of similar indole derivatives (Almutairi et al., 2017).

Synthetic Methodologies

Research on indole derivatives also includes the development of synthetic methodologies for structurally complex molecules. For example, Xin-ying Wang et al. (2016) described the synthesis of novel indole-benzimidazole derivatives from indole-3-carboxylic acids, showcasing the versatility of indole carboxylic acids in organic synthesis and their potential to yield compounds with interesting properties (Wang et al., 2016). This highlights the role of indole derivatives as intermediates in the synthesis of complex organic molecules with potential applications in medicinal chemistry and materials science.

Biological Activities

The exploration of biological activities is a crucial aspect of research on indole derivatives. Although direct studies on 5-methoxy-3-(2-methoxy-2-oxoethyl)-1H-indole-2-carboxylic acid specifically might not be available, related compounds have been investigated for their biological effects. Research on the cytotoxicity and potential antidiabetic effects of related compounds, such as 5-methoxyindole-2-carboxylic acid and its derivatives, can provide a foundation for understanding the biological relevance of these molecules. For instance, Barbara Morzyk-Ociepa et al. (2014) studied the anticancer activity in vitro of manganese(II) complexes of indolecarboxylic acids, indicating the potential of indole derivatives in the development of novel anticancer agents (Morzyk-Ociepa et al., 2014).